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Compound of Interest

Compound Name: Fluo-3FF AM

Cat. No.: B15556371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Fluo-3FF AM, a low-affinity fluorescent indicator

for quantifying high-concentration intracellular calcium (Ca²⁺) signaling events. Its properties

make it a valuable tool for investigating Ca²⁺ dynamics in specific subcellular compartments,

such as the sarcoplasmic reticulum, where calcium levels can reach concentrations that would

saturate high-affinity indicators.

Core Properties and Chemical Structure
Fluo-3FF AM is the acetoxymethyl (AM) ester form of the Fluo-3FF dye. The AM ester group

renders the molecule cell-permeant, allowing it to be loaded into live cells. Once inside the cell,

ubiquitous intracellular esterases cleave the AM groups, trapping the active, Ca²⁺-sensitive

form of Fluo-3FF within the cytoplasm and organelles. In its Ca²⁺-free form, Fluo-3FF is

essentially non-fluorescent. Upon binding to Ca²⁺, it exhibits a significant increase in

fluorescence intensity.

Chemical and Spectral Properties of Fluo-3FF AM
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Property Value Reference

Molecular Formula C₅₀H₄₆Cl₂F₂N₂O₂₃ [1]

CAS Number 348079-13-0 [1][2]

Excitation Wavelength

(Absorbance)
462 nm [1][2][3]

Emission Wavelength 526 nm [1][2][3]

Dissociation Constant (Kd) for

Ca²⁺
42 µM [1][2][3]

Magnesium (Mg²⁺) Sensitivity Insensitive [1][2][3]

Storage Temperature -20°C, protect from light [1]

Mechanism of Action and Cellular Processing
The utility of Fluo-3FF AM as a calcium indicator relies on a multi-step process within the

target cell. The following diagram illustrates this workflow, from initial cell loading to the final

fluorescence signal generation upon calcium binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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